2-{[6-(propan-2-yl)pyrimidin-4-yl]oxy}acetic acid

• IUPAC Name: 2-(6-propan-2-ylpyrimidin-4-yl)oxyacetic acid
• InChI: InChI=1S/C9H12N2O3/c1-6(2)7-3-8(11-5-10-7)14-4-9(12)13/h3,5-6H,4H2,1-2H3,(H,12,13)
• InChI Key: FBAKXJNAIKZNOT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NC=N1)OCC(=O)O
• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol

Description

Molecular Structure Analysis

This involves determining the 3D structure of the molecule. Techniques such as X-ray crystallography or NMR spectroscopy can be used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the conditions of the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes properties such as melting point, boiling point, solubility, density, and refractive index. These properties can often be found in chemical databases.

Scientific Research Applications

2-{[6-(propan-2-yl)pyrimidin-4-yl]oxy}acetic acid has been used in a variety of scientific research applications. It has been used in studies of protein-protein interactions, and it has also been used as a tool to study enzyme inhibition and drug binding. It has been used to study the structure and function of proteins, and also to study the effects of drugs on the body.

Mechanism of Action

2-{[6-(propan-2-yl)pyrimidin-4-yl]oxy}acetic acid binds to proteins through hydrogen bonding and hydrophobic interactions. The binding of this compound to proteins can alter the structure and function of the proteins, and it can also inhibit the activity of enzymes.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the activity of enzymes, and it has also been shown to affect the structure and function of proteins. In addition, it has been shown to bind to drugs and to affect the binding of drugs to proteins.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[6-(propan-2-yl)pyrimidin-4-yl]oxy}acetic acid in lab experiments include its small size, which makes it easy to handle and manipulate; its ability to bind to proteins; and its ability to inhibit enzyme activity. The main limitation of using this compound in lab experiments is its low yield of product, which can make it difficult to obtain sufficient amounts of the compound.

Future Directions

The potential future directions for 2-{[6-(propan-2-yl)pyrimidin-4-yl]oxy}acetic acid include further studies of its effects on biochemical and physiological processes, further studies of its effects on protein-protein interactions, and further studies of its ability to bind to drugs. In addition, further research could be conducted on the synthesis of this compound and on ways to improve the yield of the product. Finally, further research could be conducted on the potential applications of this compound in drug development and drug delivery.

Synthesis Methods

2-{[6-(propan-2-yl)pyrimidin-4-yl]oxy}acetic acid can be synthesized from the reaction of 6-bromopyrimidine and propan-2-ol in the presence of a base such as sodium hydroxide. The reaction is carried out in a solvent such as ethanol, and the product is isolated by precipitation and crystallization. The reaction is typically carried out at room temperature and the yield of the product is typically around 70%.

Safety and Hazards

This involves researching the toxicity, flammability, and environmental impact of the compound. Material safety data sheets (MSDS) are a good source of this information.